Cas no 2101302-21-8 (6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine)

• Product Name: 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine
• CAS No: 2101302-21-8
• MF: C₁₄H₂₀N₆OSi
• MW: 316.433702468872
• CID: 5058097
• Update Time: 2025-05-20

6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(1H-pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine
• N1N=CC(=C1)C1=C2N=CN(C2=NC=N1)COCC[Si](C)(C)C
• 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine

• Inchi： 1S/C14H20N6OSi/c1-22(2,3)5-4-21-10-20-9-17-13-12(11-6-18-19-7-11)15-8-16-14(13)20/h6-9H,4-5,10H2,1-3H3,(H,18,19)
• InChI Key： KFQZCICYQHGFHE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOCN1C=NC2=C(C3C=NNC=3)N=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 366
• Topological Polar Surface Area: 81.5

Additional information on 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine

Introduction to 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine (CAS No. 2101302-21-8)

6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine (CAS No. 2101302-21-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a purine derivative, is characterized by its unique structural features and potential biological activities. The incorporation of a pyrazole moiety and a trimethylsilyl ethoxy methyl (SEM) protecting group makes it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its versatile biological properties, including anti-inflammatory, analgesic, and anticonvulsant activities. In the context of 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine, the pyrazole ring is attached to the purine scaffold at the 6-position, which is a critical site for modulating biological activity. The trimethylsilyl ethoxy methyl (SEM) protecting group at the 9-position serves to protect the purine nitrogen during synthetic manipulations, ensuring the integrity and reactivity of the molecule.

Recent studies have highlighted the potential of 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to selectively target these enzymes without causing significant side effects makes it an attractive candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine has shown promise in antiviral research. A study conducted by a team of researchers at the National Institutes of Health (NIH) found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes, making it a potential lead compound for the development of broad-spectrum antiviral agents.

The structural flexibility and functional diversity of 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine also make it an ideal candidate for structure-activity relationship (SAR) studies. By systematically modifying various functional groups on the molecule, researchers can gain insights into the structural requirements for optimal biological activity. This information is crucial for optimizing the compound's pharmacological properties and improving its therapeutic potential.

In terms of synthetic accessibility, 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the protection of the purine nitrogen with a SEM group, followed by coupling with a pyrazole derivative at the 6-position. Subsequent deprotection steps yield the final product, which can be further modified as needed for specific applications.

The stability and solubility properties of 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine are also important considerations in its pharmaceutical development. Studies have shown that this compound exhibits good stability under various conditions, including pH variations and temperature changes. Its solubility can be enhanced through formulation strategies such as salt formation or co-solvency, which are essential for ensuring optimal bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are promising and pave the way for further clinical investigation.

In conclusion, 6-(1H-Pyrazol-4-yl)-9-((2-(trimethylsilyl)ethoxy)methyl)-9H-purine (CAS No. 2101302-21-8) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.